Cas no 50504-30-8 ( )

• Product Name: &nbsp
• CAS No: 50504-30-8
• MF: C₁₉H₂₅N₃O
• MW: 311.42130446434
• CID: 933811
• PubChem ID: 297952
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-methyl-N-propan-2-yl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• DTXSID10305159
• 50504-30-8
• 6-methyl-N-(propan-2-yl)ergoline-8-carboxamide
• NSC169488
• NSC-169488
•  

• Inchi： 1S/C19H25N3O/c1-11(2)21-19(23)13-7-15-14-5-4-6-16-18(14)12(9-20-16)8-17(15)22(3)10-13/h4-6,9,11,13,15,17,20H,7-8,10H2,1-3H3,(H,21,23)
• InChI Key： ZNYNLJUKJWWUBX-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C)C2CC3=CNC4=CC=CC(=C34)C2C1)NC(C)C

Computed Properties

• Exact Mass: 311.19995
• Monoisotopic Mass: 311.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides